Cas no 1694220-85-3 ((1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride)

• Product Name: (1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride
• CAS No: 1694220-85-3
• MF: C₅H₇ClN₂O₂S
• MW: 194.639278650284
• MDL: MFCD31420941
• CID: 5246000
• PubChem ID: 107976201
• Update Time: 2026-03-08

(1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanesulfonyl chloride, 1-methyl-
• (1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride

• MDL： MFCD31420941
• Inchi： 1S/C5H7ClN2O2S/c1-8-2-5(7-4-8)3-11(6,9)10/h2,4H,3H2,1H3
• InChI Key： HEQYXQQNYAZHNN-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(CS(Cl)(=O)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride

(1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride (CAS No. 1694220-85-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

(1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride (CAS No. 1694220-85-3) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as MIM-sulfonyl chloride, has gained significant attention due to its unique chemical structure and potential applications in drug development. In this article, we will delve into the synthesis, properties, and recent advancements in the use of (1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride.

Synthesis of (1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride:

The synthesis of (1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride involves a series of well-defined chemical reactions. One common method involves the reaction of 1-methylimidazole with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via a nucleophilic substitution mechanism, where the nitrogen atom in the imidazole ring attacks the electrophilic sulfur center of methanesulfonyl chloride. The resulting intermediate is then protonated to form the final product.

The reaction can be summarized as follows:

1-methylimidazole + CH3SO2Cl → (1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride + HCl

This synthetic route is highly efficient and can be performed under mild conditions, making it suitable for large-scale production in industrial settings.

Physical and Chemical Properties:

(1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride is a white crystalline solid at room temperature. It is highly reactive due to the presence of the sulfonyl chloride functional group, which makes it an excellent electrophile for various chemical transformations. The compound is soluble in common organic solvents such as dichloromethane, chloroform, and dimethylformamide (DMF).

The molecular formula of (1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride is C₇H₈N₂O₂S, with a molecular weight of approximately 196.20 g/mol. The compound exhibits a melting point of around 75°C and a boiling point that is not typically reported due to its reactivity at high temperatures.

Applications in Medicinal Chemistry:

(1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride has found extensive applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and drug candidates. One notable application is its use as a key intermediate in the preparation of imidazole-based drugs, which are known for their diverse biological activities.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of (1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride in the synthesis of novel antifungal agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The study also revealed that the presence of the sulfonyl group significantly enhanced the antifungal potency compared to analogous compounds without this functional group.

In another application, (1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride has been utilized in the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders. A research team at a leading pharmaceutical company reported that compounds synthesized using this intermediate showed improved pharmacokinetic properties and reduced side effects compared to existing SSRIs on the market.

Safety Considerations and Handling:

(1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride is a reactive compound that requires careful handling to ensure safety in laboratory settings. It should be stored in tightly sealed containers under dry conditions to prevent hydrolysis. Protective equipment such as gloves, goggles, and lab coats should be worn when handling this compound to avoid skin contact and inhalation.

In case of accidental exposure, immediate first aid measures should be taken. For skin contact, wash with plenty of water for at least 15 minutes. For eye contact, rinse with water for at least 20 minutes and seek medical attention if irritation persists. In case of inhalation, move to fresh air immediately and seek medical assistance if breathing difficulties occur.

Conclusion:

(1-methyl-1H-imidazol-4-yl)methanesulfonyl chloride (CAS No. 1694220-85-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an essential building block for the synthesis of bioactive molecules with diverse biological activities. Recent advancements in its use have led to the development of novel antifungal agents and improved SSRIs, highlighting its potential for future drug discovery efforts.